Cas no 58701-06-7 (6,11-Hexadecadienal, (6E,11Z)-)

• Product Name: 6,11-Hexadecadienal, (6E,11Z)-
• CAS No: 58701-06-7
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 341184
• PubChem ID: 54373706
• Update Time: 2025-04-19

6,11-Hexadecadienal, (6E,11Z)- Chemical and Physical Properties

Names and Identifiers

• 6,11-Hexadecadienal, (6E,11Z)-
• (6E,11Z)-6,11-Hexadecadienal
• hexadeca-6,11-dienal
• DTXSID80710918
• 58701-06-7

• Inchi： 1S/C16H28O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h5-6,10-11,16H,2-4,7-9,12-15H2,1H3
• InChI Key： UVAAPIIWFSOFFC-UHFFFAOYSA-N
• SMILES： O=CCCCCC=CCCCC=CCCCC

Computed Properties

• Exact Mass: 236.21414
• Monoisotopic Mass: 236.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes